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Compound of Interest

Compound Name: N-(2-Heptyl)aniline

Cat. No.: B3356673 Get Quote

A Technical Guide to the Physical Properties of
N-(2-Heptyl)aniline
This in-depth technical guide provides a comprehensive overview of the key physical properties

of N-(2-Heptyl)aniline, with a specific focus on its boiling point and solubility. This document is

intended for researchers, scientists, and professionals in the field of drug development and

organic synthesis.

Introduction
N-(2-Heptyl)aniline is an aromatic amine, a derivative of aniline with a heptyl group attached to

the nitrogen atom at the second position of the heptane chain. Understanding its physical

properties is crucial for its application in chemical synthesis, as a solvent, or as an intermediate

in the manufacturing of pharmaceuticals and other specialty chemicals. These properties

dictate the conditions required for handling, storage, and reaction processes.

Physical Properties
A summary of the key physical properties for N-alkylanilines is provided below. It is important to

note that while specific experimental data for N-(2-Heptyl)aniline is not readily available in the

cited literature, data for the isomeric N-heptylaniline provides a valuable reference point.

Data Presentation: Physical Properties of N-Heptylanilines
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Property
N-heptylaniline (CAS:
3007-70-3)

N-(2-Heptyl)aniline
(Isomer)

Boiling Point 160-161 °C at 21 Torr[1]

No specific data available. The

boiling point is expected to be

slightly lower than N-

heptylaniline due to the

branched alkyl chain, which

can reduce the effectiveness of

van der Waals forces.

Solubility in Water

Lower aliphatic amines are

soluble in water, but solubility

decreases as the molar mass

and the size of the

hydrophobic alkyl group

increase.[2][3] Higher amines

are generally insoluble in

water.[2][3]

Expected to be sparingly

soluble to insoluble in water

due to the large hydrophobic

heptyl group. The branched

chain may slightly increase

solubility compared to the

straight-chain isomer, but it will

still be minimal.

Solubility in Organic Solvents

Amines are generally soluble

in organic solvents like alcohol,

ether, and benzene.[2][3]

Expected to be soluble in

common organic solvents such

as alcohols, ethers, and

aromatic hydrocarbons.

Experimental Protocols
The following sections detail the generalized experimental methodologies for determining the

boiling point and solubility of a liquid aromatic amine like N-(2-Heptyl)aniline.

3.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For precise measurements, especially for substances that may decompose at their

atmospheric boiling point, distillation under reduced pressure is employed.

Methodology:
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Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

condenser, a receiving flask, and a thermometer. For reduced pressure distillation, a vacuum

pump and a manometer are connected to the system.

Sample Preparation: The liquid sample, N-(2-Heptyl)aniline, is placed in the round-bottom

flask along with boiling chips to ensure smooth boiling.

Heating and Distillation: The flask is gently heated. The temperature is recorded when the

liquid begins to boil and a steady stream of distillate is collected. For vacuum distillation, the

system is first evacuated to the desired pressure.

Data Recording: The boiling point is recorded as the temperature at which the vapor and

liquid are in equilibrium, indicated by a stable temperature reading on the thermometer

during distillation. The pressure at which the boiling point is measured must also be

recorded.

3.2. Determination of Solubility

Solubility tests are fundamental in characterizing a compound and are crucial for purification

and formulation processes.

Methodology for Qualitative Solubility Testing:

Solvent Selection: A range of solvents should be tested, including water, dilute aqueous acid

(e.g., 5% HCl), dilute aqueous base (e.g., 5% NaOH), and common organic solvents (e.g.,

ethanol, diethyl ether, acetone).

Procedure:

To a small test tube, add approximately 1 mL of the solvent.

Add a few drops of the liquid solute, N-(2-Heptyl)aniline.

Vigorously shake the test tube for 1-2 minutes.

Observe if the solute dissolves completely. The formation of a homogeneous solution

indicates solubility. The presence of two distinct layers or a cloudy suspension indicates
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insolubility or partial solubility.

Interpretation:

Solubility in water indicates the presence of polar functional groups capable of hydrogen

bonding. For N-(2-Heptyl)aniline, low solubility is expected.

Solubility in dilute acid is characteristic of basic compounds like amines, which form water-

soluble salts.

Solubility in organic solvents is typical for organic compounds with significant nonpolar

character.

Workflow for Physical Characterization
The following diagram illustrates the logical workflow for the physical characterization of a liquid

organic compound like N-(2-Heptyl)aniline.

Caption: Workflow for the Physical Characterization of N-(2-Heptyl)aniline.

In conclusion, while specific experimental data for N-(2-Heptyl)aniline is limited, its physical

properties can be reasonably predicted based on the behavior of analogous aromatic amines.

The experimental protocols outlined provide a solid foundation for the empirical determination

of its boiling point and solubility, which are essential parameters for its practical application in

research and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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